2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-[6-(4-imidazol-1-ylphenyl)pyridazin-3-yl]sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H21N5OS/c29-22(25-13-12-18-4-2-1-3-5-18)16-30-23-11-10-21(26-27-23)19-6-8-20(9-7-19)28-15-14-24-17-28/h1-11,14-15,17H,12-13,16H2,(H,25,29)
• InChI Key: JOKRZZQCYHCRJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)N4C=CN=C4
• Molecular Formula: C23H21N5OS
• Molecular Weight: 415.5 g/mol

Description

2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-phenethylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Cardiotonic Activity : Research has shown that compounds similar to 2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-phenethylacetamide have been synthesized and evaluated for their positive inotropic activity, particularly in the context of cardiotonic agents. Such compounds demonstrate significant potential as cardiotonic agents, with specific examples showing potent inotropic effects and inhibition of cardiac phosphodiesterase (Sircar et al., 1986).

Antimicrobial and Antitumor Applications

• Antimicrobial Effects : Certain derivatives related to this compound have shown notable antimicrobial effects. For instance, β-enaminonitrile derivatives and their precursors have been tested and shown significant antimicrobial activity, outperforming some known drugs in certain cases (Shamroukh et al., 2013).

• Antitumor Properties : A series of anticancer compounds, including those related to the structure of 2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-phenethylacetamide, have been synthesized and shown to have in vitro antitumor activity against various human cancer cell lines. These compounds have also demonstrated significant Aurora A kinase and KSP inhibitory activities, marking them as potential candidates for cancer treatment (El‐All et al., 2015).

Central Nervous System Applications

• CNS Activity : Some derivatives of 2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-phenethylacetamide have been studied for their potential activities in the central nervous system. For example, compounds like imidazo[1,2-b]pyridazines have been explored for their binding affinity in rat brain membranes, indicating potential CNS-related applications (Barlin et al., 1992).

Synthesis for Various Applications

• Synthetic Methodologies : The synthesis of compounds structurally related to 2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-phenethylacetamide has been a focus of several studies. These methodologies have been applied in creating a variety of biologically active compounds, including those with potential antimicrobial and antitumor activities (Coudert et al., 1993).

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds, which this compound is a part of, have a broad range of chemical and biological properties . They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . The compound likely interacts with its targets to induce these effects.

Biochemical Pathways

Given the wide range of biological activities exhibited by imidazole derivatives , it can be inferred that multiple biochemical pathways could be affected.

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which could potentially influence its bioavailability.

Result of Action

Given the wide range of biological activities exhibited by imidazole derivatives , it can be inferred that the compound could have multiple effects at the molecular and cellular levels.